N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide

• Molecular Formula: C20H19ClN6O4
• Molecular Weight: 442.9 g/mol
• IUPAC Name: N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide
• InChI: InChI=1S/C20H19ClN6O4/c1-12-19(24-20(29)27-25-12)26-22-10-13-6-7-16(17(8-13)30-2)31-11-18(28)23-15-5-3-4-14(21)9-15/h3-10H,11H2,1-2H3,(H,23,28)(H2,24,26,27,29)/b22-10+
• InChI Key: LOWXDELFFGIBNW-LSHDLFTRSA-N
• Isomeric SMILES: CC1=NNC(=O)N=C1N/N=C/C2=CC(=C(C=C2)OCC(=O)NC3=CC(=CC=C3)Cl)OC
• SMILES: CC1=NNC(=O)N=C1NN=CC2=CC(=C(C=C2)OCC(=O)NC3=CC(=CC=C3)Cl)OC

Description

N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide, also known as CPTP, is a chemical compound that has been synthesized for scientific research purposes. It is a potential candidate for drug development due to its unique structure and properties.

Mechanism of Action

N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide works by inhibiting the activity of certain enzymes in the body that are involved in inflammation and tumor growth. It also activates certain pathways in the body that are involved in the regulation of glucose metabolism and brain function.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce inflammation, inhibit tumor growth, improve glucose metabolism, and enhance cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide in lab experiments is its unique structure and properties, which make it a potential candidate for drug development. A limitation of using N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide in lab experiments is that it has not yet been fully studied for its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide. One direction is to further study its potential therapeutic properties for the treatment of various diseases. Another direction is to study its safety and efficacy in humans. Additionally, further research can be done to optimize the synthesis method for N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide and to develop new derivatives with improved properties.

Synthesis Methods

N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide can be synthesized through a multi-step synthetic process. The first step involves the reaction of 3-chlorobenzoic acid with thionyl chloride to form 3-chlorobenzoyl chloride. The second step involves the reaction of 3-chlorobenzoyl chloride with 2-methoxy-4-(aminomethyl)phenol to form 3-(2-methoxy-4-(aminomethyl)phenoxy)benzoyl chloride. The final step involves the reaction of 3-(2-methoxy-4-(aminomethyl)phenoxy)benzoyl chloride with hydrazine hydrate and 6-methyl-3-oxo-2H-1,2,4-triazine-5-carbaldehyde to form N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide.

Scientific Research Applications

N-(3-chlorophenyl)-2-[2-methoxy-4-[(E)-[(6-methyl-3-oxo-2H-1,2,4-triazin-5-yl)hydrazinylidene]methyl]phenoxy]acetamide has been used in scientific research for its potential therapeutic properties. It has been shown to have anti-inflammatory and anti-tumor effects. It has also been studied for its potential use in treating diabetes and Alzheimer's disease.